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Compound of Interest

Compound Name: Dolutegravir

Cat. No.: B560016 Get Quote

This guide provides a comprehensive meta-analysis of pivotal clinical trial data for dolutegravir
(DTG), an integrase strand transfer inhibitor (INSTI) widely used in the treatment of HIV-1

infection. The analysis focuses on comparing the efficacy and safety of dolutegravir-based

regimens with other common antiretroviral therapies in treatment-naïve adult patients. This

document is intended for researchers, scientists, and drug development professionals.

Executive Summary
Dolutegravir, as part of a combination antiretroviral therapy, has consistently demonstrated

non-inferiority and, in some cases, superiority in virologic suppression compared to other

widely used core agents, including efavirenz (EFV), raltegravir (RAL), and ritonavir-boosted

darunavir (DRV/r). Meta-analyses of key clinical trials indicate that dolutegravir-based

regimens generally offer a favorable balance of high efficacy and a good safety profile, with a

lower incidence of discontinuations due to adverse events compared to some comparator

regimens.

Data Presentation: Efficacy and Safety Outcomes
The following tables summarize the quantitative data from meta-analyses of key randomized

controlled trials.

Table 1: Virologic Suppression (HIV-1 RNA <50
copies/mL) at Week 48 in Treatment-Naïve Patients
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Comparison
Dolutegravir
(DTG)

Comparator
Odds Ratio
(95% CI)

Key Trials
Included

DTG vs.

Efavirenz (EFV)
88% 81%

1.64 (1.35 - 1.96)

[1]
SINGLE

DTG vs.

Raltegravir (RAL)
88% 85%

Not significantly

different[2][3]
SPRING-2

DTG vs.

Darunavir/ritonav

ir (DRV/r)

90% 83%
DTG Superior

(p=0.025)[4]
FLAMINGO

DTG + 3TC vs.

DTG + TDF/FTC
91% 93% Non-inferior[5][6]

GEMINI-1 &

GEMINI-2

Table 2: Mean Change in CD4+ Cell Count from Baseline
at Week 48

Comparison
Dolutegravir
(DTG)

Comparator
Mean
Difference
(cells/µL)

Key Trials
Included

DTG vs.

Efavirenz (EFV)
+267 +208 59 (33 to 84)[7] SINGLE

DTG vs.

Raltegravir (RAL)
+230 +230

No significant

difference[3]
SPRING-2

DTG vs.

Darunavir/ritonav

ir (DRV/r)

Not Reported Not Reported - FLAMINGO

Table 3: Discontinuation Due to Adverse Events at Week
48
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Comparison
Dolutegravir
(DTG)

Comparator
Percentage of
Patients

Key Trials
Included

DTG vs.

Efavirenz (EFV)
2% 10% [8] SINGLE

DTG vs.

Raltegravir (RAL)
2% 2% [2][9] SPRING-2

DTG vs.

Darunavir/ritonav

ir (DRV/r)

2% 4% [4] FLAMINGO

Experimental Protocols
Detailed methodologies for the key clinical trials cited in this meta-analysis are outlined below.

SINGLE (ING114467)
Objective: To compare the efficacy and safety of a once-daily regimen of dolutegravir plus

abacavir-lamivudine with the once-daily single-tablet regimen of efavirenz-tenofovir-

emtricitabine in treatment-naïve HIV-1-infected adults.[10][11]

Study Design: Phase 3, randomized, double-blind, non-inferiority trial.[10]

Patient Population: Antiretroviral-naïve adults with HIV-1 infection, plasma HIV-1 RNA ≥1000

copies/mL, and no evidence of viral resistance.[7] Participants were also required to be HLA-

B*5701-negative.

Randomization and Treatment: Patients were randomized 1:1 to receive either dolutegravir
50 mg plus abacavir-lamivudine or a fixed-dose combination of

efavirenz/tenofovir/emtricitabine.

Primary Endpoint: The proportion of participants with an HIV-1 RNA level of less than 50

copies/mL at week 48.[7]

SPRING-2 (ING113086)
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Objective: To compare the efficacy and safety of once-daily dolutegravir with twice-daily

raltegravir, each in combination with a fixed-dose nucleoside reverse transcriptase inhibitor

(NRTI) backbone, in treatment-naïve adults with HIV-1 infection.[2][3]

Study Design: Phase 3, randomized, double-blind, double-dummy, non-inferiority trial.[2][12]

Patient Population: Antiretroviral-naïve adults with HIV-1 infection and a plasma HIV-1 RNA

concentration of ≥1000 copies/mL.[1][2]

Randomization and Treatment: Patients were randomized 1:1 to receive either dolutegravir
50 mg once daily or raltegravir 400 mg twice daily, with an investigator-selected NRTI

backbone (abacavir/lamivudine or tenofovir/emtricitabine).[2][12]

Primary Endpoint: The proportion of patients with a plasma HIV-1 RNA level of less than 50

copies/mL at week 48.[3]

FLAMINGO (ING114915)
Objective: To compare the efficacy and safety of once-daily dolutegravir with once-daily

darunavir/ritonavir, each in combination with an investigator-selected NRTI backbone, in

treatment-naïve adults with HIV-1 infection.[13][14][15]

Study Design: Phase 3b, multicenter, open-label, non-inferiority study.[13][14]

Patient Population: Antiretroviral-naïve adults with HIV-1 infection, plasma HIV-1 RNA ≥1000

copies/mL, and no evidence of resistance at screening.[4][13]

Randomization and Treatment: Patients were randomized 1:1 to receive either dolutegravir
50 mg once daily or darunavir 800 mg plus ritonavir 100 mg once daily, with either tenofovir-

emtricitabine or abacavir-lamivudine as the NRTI backbone.[13]

Primary Endpoint: The proportion of patients with a plasma HIV-1 RNA of less than 50

copies/mL at week 48.[15]

GEMINI-1 & GEMINI-2
Objective: To evaluate the safety and efficacy of a two-drug regimen of dolutegravir and

lamivudine compared to a three-drug regimen of dolutegravir and tenofovir/emtricitabine in
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treatment-naïve HIV-1 infected adults.[5][16]

Study Design: Two identical, phase 3, randomized, double-blind, non-inferiority studies.[17]

Patient Population: Antiretroviral-naïve adults with HIV-1 infection and baseline viral loads of

up to 500,000 copies/mL.[5][6]

Randomization and Treatment: Participants were randomized 1:1 to receive either

dolutegravir 50 mg plus lamivudine 300 mg or dolutegravir 50 mg plus a fixed-dose

combination of tenofovir/emtricitabine.[16][17]

Primary Endpoint: The proportion of participants with a plasma HIV-1 RNA <50 copies/mL at

Week 48.[5]
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Caption: Mechanism of action of Dolutegravir in the HIV-1 life cycle.

Experimental Workflow: PRISMA Flow Diagram for Meta-
analysis
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Caption: PRISMA flow diagram illustrating the study selection process for a meta-analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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